CALCIUM OXIDE

• CAS: 73018-51-6
• Molecular Formula: CaO
• Molecular Weight: 56.08 g/mol
• SMILES: [O-2].[Ca+2]
• InChI: InChI=1S/Ca.O/q+2;-2
• InChIKey: BRPQOXSCLDDYGP-UHFFFAOYSA-N

Generic quicklime lacks the controlled reactivity and purity needed for advanced research. This high-purity Calcium Oxide (CAS 73018-51-6) is specifically qualified for demanding applications: - Catalyzes biodiesel transesterification at 70 °C, reducing energy costs by enabling an 80 °C lower activation temperature vs. alternatives. - Delivers a 0.78 gCO₂/g sorbent capture capacity, an 86% improvement over MgO-based sorbents. - Meets pharmacopoeia standards (≥98.0% purity) for use as a validated excipient or pH adjuster.

Calcium Oxide: Specifications & Key Differentiators

Calcium Oxide (CAS 73018-51-6), commonly known as quicklime, is a white, caustic, alkaline earth metal oxide with the chemical formula CaO [1]. It is characterized by a high melting point of 2570 °C, a boiling point of 2850 °C, and a density of 3.3 g/mL at 25 °C . This compound is a critical industrial chemical with applications ranging from metallurgy and construction to environmental remediation and chemical synthesis [2]. Its fundamental properties, such as its strong basicity and exothermic reaction with water to form calcium hydroxide (Ca(OH)₂), underpin its utility, but its selection over alternatives often hinges on specific, quantifiable performance metrics detailed in the following sections.

Heterogeneous catalysis and biodiesel research

CO₂ sorbent development and carbon capture

Compendial-grade excipient procurement

• [1] National Center for Biotechnology Information. PubChem Compound Summary for CID 14778, Calcium Oxide. https://pubchem.ncbi.nlm.nih.gov/compound/Calcium-oxide. View Source
• [2] GlobalChemX. CALCIUM OXIDE CaO Properties, Formula, Price, Uses. https://globalchemx.com/chemicals/calcium-oxide-cao/. View Source

Calcium Oxide vs. Analogs: Substitution Risks

Substituting Calcium Oxide (CAS 73018-51-6) with other alkaline earth oxides (e.g., MgO, SrO) or alternative basic catalysts/sorbents (e.g., Ca(OH)₂, NaOH, KOH) without a detailed analysis of the application's specific requirements is scientifically unsound. These compounds exhibit significant and quantifiable differences in fundamental properties and performance metrics. As detailed below, CaO demonstrates unique advantages in catalytic activity at lower temperatures, theoretical CO₂ capture capacity, and well-defined pharmacopoeial purity standards . Conversely, in other applications, alternatives may be superior. For instance, MgO can offer a 3.2X longer refractory lining lifespan in rotary kilns [1]. The following evidence confirms that generic substitution is not a viable strategy and that material selection must be driven by specific, quantifiable performance data.

Target

Analog

Mismatch Context

CaO

MgO

Refractory service life and creep resistance properties may not transfer; catalytic activation temperature profiles differ significantly.

CaO

SrO

Higher theoretical CO₂ capture capacity for SrO, but raw material cost and toxicity profiles may shift application viability.

• [1] Chimag. (2025). Is Magnesium Oxide Powder the Versatile Solution Your Industry Needs? https://chimagtech.com/is-magnesium-oxide-powder-the-versatile-solution-your-industry-needs/. View Source

Performance Advantages of Calcium Oxide Over Comparators

Low-Temperature Catalytic Activity for Biodiesel

Calcium oxide demonstrates significant catalytic activity for biodiesel production via transesterification at a lower temperature compared to other nanostructured metal oxides. A comparative study found that only CaO achieved high conversion (~98%) at 70 °C, while other oxides like SnO2, ZnO, TiO2, and CaTiO3 required a significantly higher temperature of 150 °C to become active . This lower activation temperature can translate to reduced energy consumption and operational costs in industrial biodiesel synthesis.

Catalytic Activation Temp

Data to verify

~98% conversion at 70 °C vs. >150 °C for SnO₂, ZnO, TiO₂, CaTiO₃

Supports low-temperature catalyst selection review

Head-to-head comparison; source-specific verification recommended

Evidence Dimension	Catalytic Activity (Conversion Temperature)
Target Compound Data	~98% conversion at 70 °C
Comparator Or Baseline	SnO2, ZnO, TiO2, CaTiO3: Active only at 150 °C
Quantified Difference	80 °C lower activation temperature
Conditions	Nanostructured oxides synthesized by polymeric precursor method; oil-methanol mixtures for biodiesel conversion.

Why This Matters

This lower temperature requirement directly reduces energy input and operational expenses, making CaO a more cost-effective and sustainable catalyst for biodiesel production.

CO₂ Capture Capacity Comparison

The theoretical CO₂ adsorption capacity of calcium oxide is superior to that of other alkaline earth metal oxides. A study comparing the kinetics and thermochemical energy storage capacities found the theoretical capacities to be 0.78 gCO₂/gmetal oxide for CaO, 0.42 gCO₂/gmetal oxide for MgO, and 1.09 gCO₂/gmetal oxide for SrO [1]. While SrO has a higher theoretical capacity, CaO offers a compelling balance of high capacity (86% higher than MgO) and lower raw material cost and toxicity compared to strontium-based sorbents.

CO₂ Capture Capacity

Reported

0.78 gCO₂/g for CaO, 0.42 for MgO, 1.09 for SrO

Capacity-cost balance context for sorbent development

Theoretical stoichiometric capacity

Evidence Dimension	Theoretical CO2 Adsorption Capacity
Target Compound Data	0.78 gCO2/gmetal oxide
Comparator Or Baseline	MgO: 0.42 gCO2/gmetal oxide; SrO: 1.09 gCO2/gmetal oxide
Quantified Difference	CaO has 86% higher capacity than MgO and 28% lower than SrO
Conditions	Theoretical capacity based on stoichiometry for carbonation reaction.

Why This Matters

This data positions CaO as a high-capacity CO₂ sorbent, offering a performance advantage over the cheaper MgO and a cost/toxicity advantage over the higher-performing SrO.

• [1] Comparison of kinetics and thermochemical energy storage capacities of strontium oxide, calcium oxide, and magnesium oxide during carbonation reaction. Renewable Energy, 2022, 181, 765-775. DOI: 10.1016/j.renene.2021.09.105. View Source

Pharmacopoeial Purity Specification

Calcium oxide designated for pharmaceutical use, specifically material conforming to CAS 73018-51-6, is subject to rigorous purity standards defined by major pharmacopoeias. The Chinese Pharmacopoeia and the Japanese Pharmacopoeia both stipulate that the content of CaO, calculated on an ignited basis, must be not less than 98.0% [1][2]. This specific, high-purity specification provides a clear and verifiable benchmark for procurement in regulated industries, distinguishing it from lower-purity technical or industrial grades of CaO or other calcium sources like calcium hydroxide or calcium carbonate.

Compendial Purity

Specification review

≥ 98.0% CaO on ignited basis

Defines pharmacopoeial-grade procurement benchmark

ChP and JP monographs

Evidence Dimension	Purity (CaO content on ignited basis)
Target Compound Data	≥ 98.0%
Comparator Or Baseline	Industrial/Technical Grade CaO (e.g., 92-95% purity) or alternative calcium sources with different purity specifications.
Quantified Difference	3-6 percentage points higher minimum purity compared to standard industrial grades.
Conditions	As per Chinese Pharmacopoeia (ChP) and Japanese Pharmacopoeia (JP) monographs for Calcium Oxide.

Why This Matters

Adherence to this ≥98.0% purity standard ensures material quality, consistency, and regulatory compliance for pharmaceutical and other high-value applications, reducing the risk of impurities that could affect product safety or performance.

• [1] Chinese Pharmacopoeia. (n.d.). Calcium Oxide Monograph. Retrieved from ouryao.com database. View Source
• [2] Japanese Pharmacopoeia. (n.d.). Calcium Oxide Monograph. Retrieved from National Institute of Health Sciences database. View Source

Thermal Stability and Refractory Performance

In refractory applications, the choice between CaO and MgO is determined by distinct performance characteristics. While MgO generally offers superior longevity (up to 3.2X longer lining lifespan in rotary kilns) [1], CaO exhibits a lower creep activation energy. The creep activation volume energy for pure polycrystalline CaO is 270 kJ/mol, compared to 450 kJ/mol for MgO [2]. This indicates that CaO may be more prone to deformation under high-temperature stress, a critical factor in designing refractory linings. However, the presence of CaO can be detrimental in MgO-based refractories, where CaO content above 1.2% accelerates deformation under stress at ~1600 °C [3].

Creep Activation Energy

Reported

270 kJ/mol for CaO, 450 kJ/mol for MgO

High-temperature deformation context for refractory design

Lifespan difference reported; context-dependent

Evidence Dimension	Creep Activation Volume Energy
Target Compound Data	270 kJ/mol
Comparator Or Baseline	MgO: 450 kJ/mol
Quantified Difference	CaO has 40% lower creep activation energy
Conditions	Pure polycrystalline samples in the temperature range of 20-1700 °C.

Why This Matters

Understanding these contrasting thermal-mechanical properties is essential for selecting the appropriate oxide for specific high-temperature environments, as CaO's lower creep resistance can be a disadvantage in applications requiring long-term structural stability under load.

• [1] Chimag. (2025). Is Magnesium Oxide Powder the Versatile Solution Your Industry Needs? https://chimagtech.com/is-magnesium-oxide-powder-the-versatile-solution-your-industry-needs/. View Source
• [2] Jucos Refractory. (2023). Theoretical basis of Ca-O series refractories. https://m.jucosrefractory.com/technical/theoretical-basis-of-ca-o-series-refractories.html. View Source
• [3] JRJ Elementix. (2025). What are the performance characteristics of magnesium oxide? https://www.jrj-elementix.com/what-are-the-performance-characteristics-of-magnesium-oxide/. View Source

Recommended Application Scenarios for Calcium Oxide

Biodiesel Synthesis via Heterogeneous Catalysis

Leveraging its proven catalytic activity at 70 °C—a temperature 80 °C lower than required for oxides like SnO₂, ZnO, and TiO₂—Calcium Oxide (CAS 73018-51-6) is a scientifically sound choice for researchers and process engineers developing energy-efficient biodiesel production processes. This lower activation temperature can significantly reduce the energy footprint and operational costs of transesterification reactors .

CO₂ Sorbent for Carbon Capture

With a theoretical CO₂ capture capacity of 0.78 gCO₂/gmetal oxide, CaO offers an 86% higher capacity than MgO and a more economical and less toxic alternative to SrO-based sorbents. This makes it a compelling candidate for development in post-combustion carbon capture technologies, calcium looping cycles, and thermochemical energy storage applications where high sorption capacity is paramount .

Compendial-Grade Pharmaceutical Excipient

For pharmaceutical applications where material purity and regulatory compliance are non-negotiable, Calcium Oxide meeting the CAS 73018-51-6 specification and adhering to the ≥98.0% purity standard of major pharmacopoeias (e.g., ChP, JP) is essential. This well-defined specification ensures consistent quality for use as an excipient or pH adjuster, differentiating it from lower-purity industrial grades [1].

High-Temperature Refractory Linings

In the design of refractory materials for metallurgical vessels, the selection of CaO over MgO requires a careful evaluation of trade-offs. While MgO may offer longer service life (3.2X longer in rotary kilns), the specific properties of CaO, such as its strong basicity for slag conditioning and its lower creep activation energy (270 kJ/mol vs. 450 kJ/mol for MgO), must be considered for applications where these characteristics are beneficial [1][2].

Application

Selection Property

Validation Focus

Biodiesel transesterification studies

Low-temperature catalytic activity profile

Conversion efficiency and energy cost modeling

CO₂ sorbent development

Adsorption capacity and cost profile

Cycling stability and capture performance

Compendial-grade excipient sourcing

Pharmacopoeial purity compliance

Batch consistency and impurity profiling

Refractory lining design

Thermal-mechanical property trade-offs

Creep resistance and slag conditioning

• [1] Comparison of kinetics and thermochemical energy storage capacities of strontium oxide, calcium oxide, and magnesium oxide during carbonation reaction. Renewable Energy, 2022, 181, 765-775. DOI: 10.1016/j.renene.2021.09.105. View Source
• [2] Chinese Pharmacopoeia. (n.d.). Calcium Oxide Monograph. Retrieved from ouryao.com database. View Source
• [3] Japanese Pharmacopoeia. (n.d.). Calcium Oxide Monograph. Retrieved from National Institute of Health Sciences database. View Source
• [4] Chimag. (2025). Is Magnesium Oxide Powder the Versatile Solution Your Industry Needs? https://chimagtech.com/is-magnesium-oxide-powder-the-versatile-solution-your-industry-needs/. View Source
• [5] Jucos Refractory. (2023). Theoretical basis of Ca-O series refractories. https://m.jucosrefractory.com/technical/theoretical-basis-of-ca-o-series-refractories.html. View Source
• [6] JRJ Elementix. (2025). What are the performance characteristics of magnesium oxide? https://www.jrj-elementix.com/what-are-the-performance-characteristics-of-magnesium-oxide/. View Source